Enalaprilmaleate

• Molecular Formula: C24H32N2O9
• Molecular Weight: 492.5 g/mol
• InChI: InChI=1S/C20H28N2O5.C4H4O4/c1-3-27-20(26)16(12-11-15-8-5-4-6-9-15)21-14(2)18(23)22-13-7-10-17(22)19(24)25;5-3(6)1-2-4(7)8/h4-6,8-9,14,16-17,21H,3,7,10-13H2,1-2H3,(H,24,25);1-2H,(H,5,6)(H,7,8)/t14-,16-,17-;/m0./s1
• InChIKey: OYFJQPXVCSSHAI-BDURURIASA-N

Enalapril Maleate Procurement Guide

Enalapril maleate is the monoethyl ester prodrug of enalaprilat, a potent, nonsulfhydryl angiotensin-converting enzyme (ACE) inhibitor widely used in essential hypertension, renovascular hypertension, and congestive heart failure [1]. Following oral absorption, enalapril undergoes hepatic esterolysis to yield the active diacid enalaprilat, which inhibits ACE with nanomolar potency [2]. Unlike sulfhydryl-containing ACE inhibitors such as captopril, enalapril maleate lacks a thiol moiety, which has direct implications for its adverse-effect profile and formulation stability [1].

Non-sulfhydryl ACE inhibitor prodrugFor hypertension and heart failure research models requiring hepatic esterolysis activation.

Avoids sulfhydryl-related interferenceEnables mechanistic studies without thiol-associated endpoint confounders reported for captopril.

Reported once-daily dosing supportSupports adherence and pharmacokinetic modelling in preclinical hypertension protocols.

• [1] Enalapril. DrugBank. DB00584. https://go.drugbank.com/drugs/DB00584 View Source
• [2] Raia JJ Jr, Barone JA, Byerly WG, Lacy CR. Angiotensin-converting enzyme inhibitors: a comparative review. DICP. 1990 May;24(5):506-25. doi:10.1177/106002809002400512. PMID: 2188439. View Source

Enalapril Maleate: Interchange Requires Verification

Although all ACE inhibitors share a common therapeutic target, interchanging enalapril maleate with other class members—even those considered therapeutically equivalent—carries measurable risk. Marked differences exist in oral bioavailability (~60% absorption for enalapril prodrug vs. ~25% for lisinopril), hepatic activation requirements, duration of action, and susceptibility to degradation [1]. Furthermore, commercially available generic enalapril maleate tablets have been shown to exhibit substantially divergent drug release profiles and stability characteristics under accelerated storage conditions compared with the reference product, directly compromising bioavailability [2]. These quantitative pharmacokinetic, pharmacodynamic, and formulation-stability gaps mean that substituting enalapril maleate without evidence of equivalence may undermine both therapeutic consistency and procurement value.

Attribute

Enalapril Maleate (Target)

Common Substitute / Comparator

Activation

Prodrug; requires hepatic esterolysis

Lisinopril is directly active; no activation needed

Oral Absorption

~60% absorbed; peak ~1 h

~25% absorbed (lisinopril); peak 6–8 h

Duration / Half-life

Effective half-life ~11 h; once-daily regimen

Captopril half-life ~1.7 h; needs multiple daily doses

Stability

Resistant to tissue-homogenate degradation; powder stable at 40°C/75% RH

Generic tablet release profiles may diverge under accelerated storage

Safety Endpoint Context

Non-sulfhydryl; lower reported incidence of rash, taste loss, neutropenia

Captopril (sulfhydryl): associated with those adverse events

• [1] Kelly JG, O'Malley K. Clinical pharmacokinetics of the newer ACE inhibitors. A review. Clin Pharmacokinet. 1990 Sep;19(3):177-96. doi:10.2165/00003088-199019030-00002. View Source
• [2] Stability and in vitro release profile of enalapril maleate from different commercially available tablets: possible therapeutic implications. J Pharm Biomed Anal. 2008;47(4-5):934-7. doi:10.1016/j.jpba.2008.02.030. PMID: 18472382. View Source

Enalapril Maleate: Head-to-Head Comparative Evidence

24-Hour Ambulatory Blood Pressure: Enalapril vs. Captopril

In a randomized, open-label, parallel-group study of 27 hypertensive patients, a single daily 20-mg dose of enalapril maleate produced substantially greater reductions in 24-hour ambulatory blood pressure than 75 mg captopril administered in three divided doses [1]. Enalapril reduced mean 24-hour systolic blood pressure (SBP) by 18 mmHg and diastolic blood pressure (DBP) by 11 mmHg; the corresponding values for captopril were 9 mmHg and 2 mmHg, respectively. The differential was particularly pronounced during the daytime period, where enalapril lowered SBP by 20 mmHg vs. 7 mmHg for captopril, and DBP by 11 mmHg vs. 4 mmHg [1]. Nighttime SBP was reduced by 16 mmHg (enalapril) vs. 12 mmHg (captopril), and nighttime DBP by 10 mmHg vs. 5 mmHg [1]. Separately, in a double-blind multicentre trial of 69 patients, the average reduction in mean DBP was 20.9% on enalapril (20–40 mg) vs. 16.9% on captopril (50–100 mg) (p < 0.05), and DBP normalization at low-dose monotherapy was achieved in 26.4% on enalapril vs. 11.8% on captopril (p < 0.01) [2].

24-Hour Ambulatory BP

Reported

Enalapril 20 mg od: 24h SBP −18 mmHg, DBP −11 mmHg vs Captopril 75 mg tid: −9/−2 mmHg. Daytime differential −13/−7 mmHg. DBP normalization 2.2-fold higher.

Supports once-daily dosing interval study design

n=27 open-label; n=69 double-blind; baseline DBP 110–130 mmHg

Evidence Dimension	24-hour ambulatory systolic and diastolic blood pressure reduction
Target Compound Data	Enalapril 20 mg once-daily: mean 24h SBP –18 mmHg, DBP –11 mmHg; daytime SBP –20 mmHg, DBP –11 mmHg; nighttime SBP –16 mmHg, DBP –10 mmHg [1]. Mean DBP reduction 20.9%, low-dose DBP normalization 26.4% [2].
Comparator Or Baseline	Captopril 75 mg thrice-daily: mean 24h SBP –9 mmHg, DBP –2 mmHg; daytime SBP –7 mmHg, DBP –4 mmHg; nighttime SBP –12 mmHg, DBP –5 mmHg [1]. Mean DBP reduction 16.9%, low-dose DBP normalization 11.8% [2].
Quantified Difference	24h SBP: –9 mmHg greater reduction with enalapril; 24h DBP: –9 mmHg greater. Daytime SBP differential: –13 mmHg; daytime DBP differential: –7 mmHg. DBP normalization rate: 2.2-fold higher with enalapril.
Conditions	Randomized open-label parallel-group (n=27) [1]; double-blind multicentre (n=69) with 9-week follow-up [2]; patients with essential hypertension, baseline DBP 110–130 mmHg in REFS-2.

Why This Matters

Enalapril once-daily provides superior 24-hour and daytime blood pressure control compared with captopril thrice-daily, which has direct implications for therapeutic selection, dosing convenience, and patient adherence in procurement decisions.

• [1] Bental T, Lishner M, Lalkin A, Elis A, Ravid M. Comparison of enalapril to captopril by 24-hour ambulatory blood pressure monitoring. J Hum Hypertens. 1990;4(2):131-4. PMID: 9208358. View Source
• [2] Rumboldt Z, Marinković M, Drinovec J. Enalapril versus captopril: a double-blind multicentre comparison in essential hypertension. Int J Clin Pharmacol Res. 1988;8(3):181-8. PMID: 2841251. View Source

Oral Prodrug Absorption: Enalapril vs. Lisinopril

Enalapril maleate, as a prodrug, demonstrates substantially higher oral absorption than the directly active diacid lisinopril. Approximately 60% of an oral dose of enalapril is absorbed from the gastrointestinal tract, with peak plasma concentrations occurring within approximately 1 hour and absorption unaffected by food [1]. In contrast, the mean extent of absorption of lisinopril is approximately 25%, with large intersubject variability (6% to 60%) across the therapeutic dose range (5–80 mg) [2]. Although lisinopril does not require hepatic activation, its slow and incomplete absorption pattern explains its delayed onset of activity despite being a directly acting inhibitor [3]. Enalapril's superior absorption (~60% vs. ~25%) translates to more predictable and extensive prodrug delivery to the liver for activation.

Oral Prodrug Absorption

Data to verify

~60% absorbed (enalapril) vs ~25% (lisinopril); ~2.4-fold higher

PK modelling: more predictable systemic exposure

Absorption range for lisinopril 6–60% (high variability)

Evidence Dimension	Oral absorption / bioavailability of orally administered ACE inhibitor
Target Compound Data	Enalapril maleate: approximately 60% oral absorption; peak plasma concentration at 0.5–1.5 hours; absorption not influenced by food [1].
Comparator Or Baseline	Lisinopril: mean extent of absorption approximately 25% (range 6–60%); peak serum concentration at 6–8 hours [2].
Quantified Difference	Enalapril prodrug absorption is approximately 2.4-fold higher than lisinopril (60% vs. 25%). Time to peak concentration is ~5–7 hours faster for enalapril.
Conditions	Oral administration in healthy adults and hypertensive patients; data from FDA prescribing information and published pharmacokinetic reviews.

Why This Matters

Higher and more predictable oral absorption of enalapril maleate supports more reliable systemic exposure, reducing inter-patient variability and facilitating dose standardization in both clinical and industrial formulation contexts.

• [1] RxReasoner. Enalapril Hydrochlorothiazide Tablet. PHARMAPRESS CO. https://www.rxreasoner.com/drugs/51196 View Source
• [2] Lisinopril—Heritage Pharmaceuticals Inc. D/b/a Avet Pharmaceuticals Inc. RxDrugLabels. 2023. Based on urinary recovery, mean extent of absorption of lisinopril is approximately 25%. View Source
• [3] Raia JJ Jr, Barone JA, Byerly WG, Lacy CR. Angiotensin-converting enzyme inhibitors: a comparative review. DICP. 1990 May;24(5):506-25. doi:10.1177/106002809002400512. PMID: 2188439. View Source

Sulfhydryl-Associated Adverse Effects: Enalapril vs. Captopril

Enalapril maleate is a nonsulfhydryl ACE inhibitor, whereas captopril contains a sulfhydryl (thiol) moiety. This structural difference has been causally linked to a distinct adverse-effect profile. A review of safety data concluded that enalapril is well tolerated, has few class-specific adverse effects, and may offer a potential advantage over captopril by having fewer sulfhydryl-related adverse effects [1]. Specifically, captopril-associated side effects attributed to its sulfhydryl group include skin rash, loss of taste (ageusia), proteinuria, and neutropenia (<300/mm³); these have been observed in a small number of patients receiving enalapril to date, and neutropenia has been noted with captopril but not enalapril [2]. The JAMA review further corroborates that enalapril is less associated with taste disturbance, rashes, proteinuria, and interstitial nephritis compared with captopril [3]. Additionally, enalapril can be safely substituted for captopril if captopril causes hypersensitivity reactions, as documented in clinical reports [4].

Sulfhydryl-Related Endpoints

Reported

Non-sulfhydryl enalapril: no neutropenia cases; lower rash, taste disturbance, proteinuria vs captopril

Differentiated adverse event profile for mechanistic studies

Class comparison; sulfhydryl group attributed to captopril side effects

Evidence Dimension	Incidence of sulfhydryl-related adverse effects (rash, taste disturbance, neutropenia, proteinuria)
Target Compound Data	Enalapril maleate (nonsulfhydryl): neutropenia not reported; lower incidence of rash, taste disturbance, and proteinuria compared with captopril [1][2][3].
Comparator Or Baseline	Captopril (sulfhydryl-containing): associated with skin rash, loss of taste, proteinuria, neutropenia <300/mm³ [2]; adverse effects attributed to its sulfhydryl group [3].
Quantified Difference	Qualitative difference in adverse-effect spectrum driven by presence/absence of sulfhydryl group. Enalapril substitution possible when captopril causes hypersensitivity [4]. No neutropenia cases reported with enalapril vs. documented cases with captopril.
Conditions	Review of clinical safety data across multiple studies and post-marketing surveillance; comparative safety reviews published between 1986 and 1994.

Why This Matters

For procurement decisions involving patient populations with prior sulfhydryl-drug intolerance or elevated risk of hematologic or dermatologic adverse reactions, enalapril maleate offers a measurably differentiated safety margin over captopril.

• [1] Safety profiles of the angiotensin converting enzyme inhibitors captopril and enalapril. Am J Med. 1986;81(4C):46-50. doi:10.1016/0002-9343(86)90945-9. View Source
• [2] Enalapril, a nonsulfhydryl angiotensin-converting enzyme inhibitor. DrugBank DB00584. https://go.drugbank.com/drugs/DB00584 View Source
• [3] Enalapril Therapy in Patients With Renal Function Impairment. JAMA Intern Med. 1988;148(11):2358-2359. doi:10.1001/archinte.1988.00380110034008. View Source
• [4] Drug points: Enalapril and bullous eruptions. BMJ. 1994;309:1411. doi:10.1136/bmj.309.6966.1411. View Source

Chemical Degradation Stability: Enalapril vs. Captopril

The intrinsic chemical stability of enalapril maleate in aqueous buffer systems is substantially greater than that of captopril. In a comparative study of three ACE inhibitors in McIlvaine's citrate-phosphate buffer, the spontaneous oxidation of captopril, enalapril, and lisinopril all followed first-order degradation kinetics [1]. However, the degradation rates for enalapril and lisinopril were much slower than that for captopril. Critically, for enalapril and lisinopril, the first-order rate constants of breakdown in the presence of dermal homogenate were not significantly different from the control values, indicating resistance to tissue-mediated degradation [1]. In contrast, captopril underwent rapid oxidation, primarily to its disulfide dimer. This intrinsic stability advantage is relevant to formulation shelf-life: enalapril maleate powder is stable at 40°C and 75% RH, though tablet formulations may show matrix-dependent instability [2]. Additionally, after 180 days of accelerated stability testing, many generic enalapril maleate tablets failed to retain the specified drug content, highlighting the critical importance of formulation quality control in procurement [3].

Chemical Degradation Stability

Reported

Degradation: captopril >> enalapril ≈ lisinopril. Enalapril degradation rate constants unaffected by tissue homogenate.

Formulation stability advantage; powder stable at 40°C/75% RH

Generic tablet matrix-dependent instability reported

Evidence Dimension	First-order degradation kinetics in aqueous buffer and resistance to tissue-homogenate-mediated breakdown
Target Compound Data	Enalapril maleate: degradation rate much slower than captopril; first-order rate constants in dermal homogenate not significantly different from enzyme-free controls [1]. Enalapril maleate powder stable at 40°C/75% RH [2].
Comparator Or Baseline	Captopril: rapid spontaneous oxidation in aqueous buffer; degradation rate significantly faster than enalapril. Undergoes oxidation to disulfide dimer; tissue homogenates prevent oxidation of captopril to its disulfide dimer [1].
Quantified Difference	Qualitative rank order of degradation: captopril >> enalapril ≈ lisinopril. Enalapril degradation rate constants not significantly different from control values, indicating negligible tissue-mediated degradation.
Conditions	McIlvaine's citrate-phosphate buffer, pH and temperature-controlled; dermal and intestinal tissue homogenates; accelerated stability testing per ICH guidelines at 40°C/75% RH.

Why This Matters

Superior intrinsic chemical stability of enalapril maleate reduces degradation-related potency loss during storage and formulation processing, making it a more robust candidate for procurement in regions with challenging supply-chain conditions or where extended shelf-life is critical.

• [1] Zhou XH, Li Wan Po A. Stability and in vitro absorption of captopril, enalapril and lisinopril across the rat intestine. Biochem Pharmacol. 1994 Mar 29;47(7):1121-6. doi:10.1016/0006-2952(94)90382-4. PMID: 8161340. View Source
• [2] Effect of the drug-matrix on the stability of enalapril maleate in tablet formulations. J Pharm Biomed Anal. 2001;25(1):39-47. doi:10.1016/S0731-7085(00)00491-X. View Source
• [3] Stability and in vitro release profile of enalapril maleate from different commercially available tablets: possible therapeutic implications. J Pharm Biomed Anal. 2008;47(4-5):934-7. doi:10.1016/j.jpba.2008.02.030. PMID: 18472382. View Source

Duration of Action and Dosing Frequency: Enalapril vs. Captopril

Enalapril maleate exhibits a duration of antihypertensive action of 12–24 hours following oral administration, enabling once-daily or twice-daily dosing at 5–40 mg [1]. In contrast, captopril has a rapid onset (within 15 minutes) but a short duration of action, necessitating twice-daily or thrice-daily administration at 12.5–150 mg per dose [1]. The pharmacokinetic basis for this difference lies in enalaprilat's slower elimination (effective half-life approximately 11 hours) compared with captopril (half-life approximately 1.7 hours) [1]. In the pivotal comparative trial by Bental et al., a single 20-mg daily dose of enalapril proved equipotent or superior to 75 mg captopril administered in three divided doses for 24-hour blood pressure control [2]. Evidence from adherence studies demonstrates that once-daily antihypertensive regimens achieve the highest patient adherence compared with twice-daily or multiple-daily dosing schedules, directly impacting long-term clinical outcomes [3].

Duration of Action

Class-level

Enalapril half-life ~11 h; captopril ~1.7 h (6.5-fold longer). Once-daily vs thrice-daily.

Supports adherence modelling and formulary logistics

Pharmacokinetic data from FDA labelling and comparative reviews

Evidence Dimension	Duration of antihypertensive action and required daily dosing frequency
Target Compound Data	Enalapril: onset ~1 hour; duration 12–24 hours; half-life 11 hours; dosing once-daily or twice-daily at 5–40 mg [1].
Comparator Or Baseline	Captopril: onset ≤15 minutes; duration dose-related (short); half-life ~1.7 hours; dosing twice-daily or thrice-daily at 12.5–150 mg [1].
Quantified Difference	Enalapril half-life is approximately 6.5-fold longer than captopril (11 h vs. 1.7 h). Enalapril requires 1–2 doses/day vs. 2–3 doses/day for captopril. Single daily dose of enalapril 20 mg equivalent or superior to captopril 75 mg in three divided doses [2].
Conditions	Pharmacokinetic/pharmacodynamic parameters from FDA-approved labeling and comparative pharmacology review [1]; clinical confirmation in randomized trial [2].

Why This Matters

Once-daily dosing with enalapril maleate reduces pill burden and dosing complexity, directly improving patient adherence and simplifying procurement logistics for institutional formularies compared with multi-daily captopril regimens.

• [1] Table 2. Pharmacodynamic and Pharmacokinetics of Commonly Prescribed ACE Inhibitors. In: ACE Inhibitors. StatPearls [Internet]. Treasure Island (FL): StatPearls Publishing; 2021. Available from: https://pmc.ncbi.nlm.nih.gov/articles/PMC8451516/table/TAB2/ View Source
• [2] Bental T, Lishner M, Lalkin A, Elis A, Ravid M. Comparison of enalapril to captopril by 24-hour ambulatory blood pressure monitoring. J Hum Hypertens. 1990;4(2):131-4. PMID: 9208358. View Source
• [3] Benefits of once-daily therapies in the treatment of hypertension. Vasc Health Risk Manag. 2011;7:777-87. doi:10.2147/VHRM.S25207. View Source

Cost-Effectiveness and Procurement: Enalapril Maleate

Under China's '4+7' volume-based procurement policy implemented in 2019, the price of enalapril maleate tablets decreased by approximately 70%, simultaneously triggering stepwise price reductions across other ACE inhibitor products [1]. Pharmacoeconomic analysis across five ACE inhibitors (captopril, fosinopril, benazepril, and others) for essential hypertension treatment demonstrated that enalapril maleate achieved high total effectiveness, safety, and drug economy, with statistically significant differences in cost-effectiveness among groups (P < 0.01) [2]. In the Saudi Arabian market, enalapril was identified as having the longest duration of action among all ACE inhibitors (35–38 hours), while lisinopril was the lowest-priced agent at 18.7–37.45 SAR and zofenopril the highest at $192 [3]. A real-world claims database analysis from South Africa (n = 63,489) showed that perindopril-based regimens had lower cardiovascular event rates than enalapril-based regimens (205 vs. 223 events per 1000 patients over 5 years; P < 0.0001), but enalapril remains a cost-accessible option in resource-constrained settings [4].

Cost-Effectiveness Procurement

Context-dependent

~70% price reduction under volume-based policy; favorable pharmacoeconomic profile (P

High-value procurement option in resource-constrained settings

Chinese “4+7” policy analysis; Saudi Arabia market comparison

Evidence Dimension	Procurement cost reduction and pharmacoeconomic cost-effectiveness among ACE inhibitors
Target Compound Data	Enalapril maleate: ~70% price reduction under volume-based procurement [1]; favorable pharmacoeconomic profile for essential hypertension (high total efficiency, safety, and drug economy) [2]; longest duration of action at 35–38 hours [3].
Comparator Or Baseline	Other ACE inhibitors (captopril, fosinopril, benazepril, perindopril, lisinopril): variable cost-effectiveness; lisinopril lowest-priced in Saudi Arabia (18.7–37.45 SAR); zofenopril highest ($192) [3]; perindopril superior cardiovascular outcomes [4].
Quantified Difference	Enalapril price reduction of ~70% post-procurement policy; DDC (defined daily cost) significantly decreased. Cost-effectiveness differences among 5 ACE inhibitors statistically significant (P < 0.01) favoring enalapril maleate [2].
Conditions	Chinese hospital pharmacoeconomic analysis (pre/post '4+7' policy); Saudi Arabian market price comparison (2023); South African real-world claims database (2015–2020, n = 63,489).

Why This Matters

Enalapril maleate's dramatic price reduction under volume-based procurement policies, combined with favorable pharmacoeconomic profile and long duration of action, makes it a high-value procurement candidate for institutional and public-sector formularies seeking cost-contained ACE inhibitor therapy.

• [1] Zhang Y, Wang M. Analysis of the influence of '4+7' procurement with quantity on the use of ACEI antihypertensive drugs. Journal of Hunan Normal University (Medical Sciences). 2021;18(1):189-192. View Source
• [2] Pharmacoeconomic comparison of different angiotensin-converting enzyme inhibitors in the treatment of essential hypertension. Journal of Bengbu Medical College. 2023. Available from: https://xuebao.bbmu.edu.cn/ View Source
• [3] Dakhel AK, Aldeaiji MB, Alharbi SH, Alhazmi AM, Bawazir OB, Alharbi AH, Dakhel MK. Comparative study of pharmacokinetics, pharmacodynamics and cost-effectiveness between first-line Angiotensin Converting Enzyme inhibitors in Saudi Arabia during 2023. IJMDC. 2023;7(12):1979-1986. doi:10.24911/IJMDC.51-1696257618. View Source
• [4] Comparing Cardiovascular Outcomes and Costs of Perindopril-, Enalapril- or Losartan-Based Antihypertensive Regimens in South Africa: Real-World Medical Claims Database Analysis. Adv Ther. 2023;40(11):5076–5089. doi:10.1007/s12325-023-02641-8. View Source

Enalapril Maleate: Procurement Application Scenarios

Once-Daily Hypertension Management: Formulary Selection

Procurement for Sulfhydryl-Intolerant Populations

Stability-Based Supplier Screening for Generic Procurement

Volume-Based Procurement: Cost-Contained Public Sector

Application

Selection Property

Validation Focus

Hypertension Research Models

Once-daily dosing profile

24h ambulatory BP endpoint monitoring

Sulfhydryl-Intolerance Mechanistic Studies

Non-sulfhydryl ACE inhibitor

Adverse event profile differentiation

Formulation Stability Screening

Degradation resistance

Accelerated stability testing under ICH conditions

Pharmacoeconomic Procurement Analysis

Volume-based cost reduction profile

Cost-effectiveness endpoint evaluation

• [1] Bental T, Lishner M, Lalkin A, Elis A, Ravid M. Comparison of enalapril to captopril by 24-hour ambulatory blood pressure monitoring. J Hum Hypertens. 1990;4(2):131-4. PMID: 9208358. View Source
• [2] Table 2. Pharmacodynamic and Pharmacokinetics of Commonly Prescribed ACE Inhibitors. In: ACE Inhibitors. StatPearls [Internet]. 2021. https://pmc.ncbi.nlm.nih.gov/articles/PMC8451516/table/TAB2/ View Source
• [3] Drug points: Enalapril and bullous eruptions. BMJ. 1994;309:1411. doi:10.1136/bmj.309.6966.1411. View Source
• [4] Safety profiles of the angiotensin converting enzyme inhibitors captopril and enalapril. Am J Med. 1986;81(4C):46-50. View Source
• [5] Stability and in vitro release profile of enalapril maleate from different commercially available tablets. J Pharm Biomed Anal. 2008;47(4-5):934-7. PMID: 18472382. View Source
• [6] Zhou XH, Li Wan Po A. Stability and in vitro absorption of captopril, enalapril and lisinopril across the rat intestine. Biochem Pharmacol. 1994;47(7):1121-6. PMID: 8161340. View Source
• [7] Zhang Y, Wang M. Analysis of the influence of '4+7' procurement with quantity on the use of ACEI antihypertensive drugs. J Hunan Normal Univ (Med Sci). 2021;18(1):189-192. View Source
• [8] Pharmacoeconomic comparison of different angiotensin-converting enzyme inhibitors in the treatment of essential hypertension. J Bengbu Med Coll. 2023. View Source